Cas no 8016-33-9 (4-Oxo-1-(2-pyridinyl)cyclohexanecarbonitrile)

• Product Name: 4-Oxo-1-(2-pyridinyl)cyclohexanecarbonitrile
• CAS No: 8016-33-9
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• CID: 722466
• Update Time: 2023-08-02

4-Oxo-1-(2-pyridinyl)cyclohexanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• Oils, marjoram, Spanish
• MARJORAM OIL, SPANISH TYPE, FCC
• MarjoraM oil, Spanish
• Oil of wild MarjoraM
• OriganuM oil
• 4-OXO-1-(2-PYRIDINYL)CYCLOHEXANECARBONITRILE
• 4-Cyano-4-(2-pyridinyl)cyclohexanone
• 4-oxo-1-pyridin-2-ylcyclohexane-1-carbonitrile
• 4-oxo-1-(pyridin-2-yl)cyclohexanecarbonitrile
• Cyclohexanecarbonitrile, 4-oxo-1-(2-pyridinyl)-
• 4-Oxo-1-(2-pyridinyl)cyclohexanecarbonitrile

• Inchi： 1S/C12H12N2O/c13-9-12(6-4-10(15)5-7-12)11-3-1-2-8-14-11/h1-3,8H,4-7H2
• InChI Key： RYGXCMJMVYJVGM-UHFFFAOYSA-N
• SMILES： O=C1CCC(C#N)(C2C=CC=CN=2)CC1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1000
• XLogP3: 0.6
• Topological Polar Surface Area: 53.8

Experimental Properties

• Color/Form: Yellowish volatile liquid with camphor smell
• Density: 0.909 g/mL at 25 °C(lit.)
• Boiling Point: 168 °C(lit.)
• Flash Point: 125 °F
• Refractive Index: n20/D 1.463(lit.)
• Solubility: Insoluble in water, soluble in most non-volatile oils, insoluble in glycerol \ propylene glycol and mineral oil. It also has anti mold properties

4-Oxo-1-(2-pyridinyl)cyclohexanecarbonitrile Security Information

• Hazardous Material transportation number：UN 1993 3/PG 2
• WGK Germany：3
• Hazard Category Code： 10-65-51/53-43-36/38
• Safety Instruction： 16-62-61-36/37-26-24
• Hazardous Material Identification：